Cas no 112317-61-0 (B-Homomorphinan-7-one,5,6,8,14-tetradehydro-3-hydroxy-2,4,6-trimethoxy-17-methyl- (9CI))

• Product name: B-Homomorphinan-7-one,5,6,8,14-tetradehydro-3-hydroxy-2,4,6-trimethoxy-17-methyl- (9CI)
• CAS No: 112317-61-0
• MF: C₂₁H₂₅NO₅
• MW: 371.4269
• CID: 210805
• PubChem ID: 3080586

B-Homomorphinan-7-one,5,6,8,14-tetradehydro-3-hydroxy-2,4,6-trimethoxy-17-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• B-Homomorphinan-7-one,5,6,8,14-tetradehydro-3-hydroxy-2,4,6-trimethoxy-17-methyl- (9CI)
• AC1MIVAR
• 5,6,8,14-Tetradehydro-3-hydroxy-2,4,6-trimethoxy-17-methyl-B-homomorphinan-7-one
• 112317-61-0
• 10-Hydroxy-2,9,11-trimethoxy-14-methyl-6,7-dihydro-5,11b-(epiminoethano)dibenzo[a,c][7]annulen-3(5H)-one
• DTXSID60920730
• B-Homomorphinan-7-one, 5,6,8,14-tetradehydro-3-hydroxy-2,4,6-trimethoxy-17-methyl-

• Inchi： InChI=1S/C21H25NO5/c1-22-8-7-21-11-17(26-3)15(23)10-13(21)14(22)6-5-12-9-16(25-2)19(24)20(27-4)18(12)21/h9-11,14,24H,5-8H2,1-4H3/t14-,21?/m0/s1
• InChI Key： ABMMKLCVJJTPJD-YXWRBFHGSA-N
• SMILES： COC1C=C2C(C34CCN(C)[C@@H](CC2)C3=CC(C(=C4)OC)=O)=C(OC)C=1O

Computed Properties

• Exact Mass: 371.17335
• Monoisotopic Mass: 371.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.23